2-(4-Fluorophenyl)-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(4-ethenylphenyl)methylsulfanyl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H16FN3S/c1-2-15-3-5-16(6-4-15)14-26-21-20-13-19(24-25(20)12-11-23-21)17-7-9-18(22)10-8-17/h2-13H,1,14H2
• InChI Key: GLSFXQMXDNMJGN-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3S
• Molecular Weight: 361.4 g/mol
• CAS No.: 1105240-20-7

Description

2-(4-Fluorophenyl)-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a pyrazolo[1,5-a]pyrazine derivative that has been synthesized through a specific method.

Scientific Research Applications

Identification and Characterization in Designer Benzodiazepines

2-(4-Fluorophenyl)-4-[(4-vinylbenzyl)thio]pyrazolo[1,5-a]pyrazine is part of a broader class of compounds that have been studied in the context of designer benzodiazepines. These substances have emerged as recreational drugs or as self-medication options, with clandestine laboratories producing poorly characterized research drug candidates as legal substitutes for controlled substances. The compound flubromazepam, for example, has been identified and characterized using various analytical techniques, highlighting the role of such compounds in the context of drug design, forensic analysis, and toxicology studies (Moosmann et al., 2013).

Pharmacokinetics and Metabolism

The pharmacokinetics and metabolism of compounds structurally related to this compound have been explored to understand their behavior in the human body. Studies have investigated the disposition of compounds like SB-649868, highlighting the process of drug-related material elimination, metabolic pathways, and the presence of metabolites in the human system (Renzulli et al., 2011). These insights are crucial for drug development, safety assessment, and therapeutic efficacy evaluation.

Antitumor and Antiinflammatory Properties

Compounds with a pyrazine structure have been evaluated for their potential antitumor and antiinflammatory properties. Pyrazine diazohydroxide (PZDH), for instance, is a novel antitumor agent that forms DNA adducts and has been studied in Phase II trials for its efficacy and safety in treating certain cancers. The relationship between drug pharmacokinetics/pharmacodynamics and safety profiles has been a focus of these studies (Vogelzang et al., 1998).

Pyrethroid Exposure and Health Effects

The compound's structural elements are also found in pyrethroid biomarkers used to assess environmental exposure to insecticides. Studies have investigated the variability of these biomarkers and their association with health outcomes, such as primary ovarian insufficiency, providing valuable information on environmental health and safety (Lin et al., 2020) (Li et al., 2018).